4-(3,4-dimethoxyphenyl)-3-(2-hydroxy-4,6-dimethylphenyl)-5-(2-hydroxyethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one
CAS No.:
Cat. No.: VC20056804
Molecular Formula: C23H25N3O5
Molecular Weight: 423.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C23H25N3O5 |
|---|---|
| Molecular Weight | 423.5 g/mol |
| IUPAC Name | 4-(3,4-dimethoxyphenyl)-3-(2-hydroxy-4,6-dimethylphenyl)-5-(2-hydroxyethyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one |
| Standard InChI | InChI=1S/C23H25N3O5/c1-12-9-13(2)18(15(28)10-12)20-19-21(25-24-20)23(29)26(7-8-27)22(19)14-5-6-16(30-3)17(11-14)31-4/h5-6,9-11,22,27-28H,7-8H2,1-4H3,(H,24,25) |
| Standard InChI Key | SVMMEUSBLSEEFV-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC(=C(C(=C1)O)C2=NNC3=C2C(N(C3=O)CCO)C4=CC(=C(C=C4)OC)OC)C |
Introduction
Synthesis
The synthesis of such compounds typically involves multi-step organic reactions targeting the formation of the pyrrolo[3,4-c]pyrazole scaffold and subsequent functionalization of the substituents:
-
Formation of the Pyrrolo[3,4-c]pyrazole Core:
-
This step often involves cyclization reactions between hydrazines and α,β-unsaturated carbonyl compounds.
-
Catalysts such as acids or bases are used to facilitate the reaction.
-
-
Introduction of Substituents:
-
Functional groups like hydroxyl and methoxy groups are introduced via selective substitution reactions.
-
Dimethoxyphenyl and hydroxyethyl groups are added through electrophilic aromatic substitution or alkylation processes.
-
-
Purification:
-
The final compound is purified using recrystallization or chromatographic techniques.
-
Biological Significance
Compounds containing pyrrolo[3,4-c]pyrazole scaffolds have been studied for their diverse biological activities:
-
Antioxidant Activity:
-
Cytotoxicity:
-
Pharmacological Potential:
-
The combination of functional groups in this compound suggests potential applications in anti-inflammatory or antimicrobial drug development.
-
Table: Potential Applications Based on Structural Features
Limitations and Challenges
-
Synthesis Complexity:
-
Multi-step synthesis increases time and cost.
-
Requires precise control over reaction conditions to avoid side products.
-
-
Stability:
-
Hydroxyl groups may lead to oxidative degradation under certain conditions.
-
-
Limited Data:
-
Further studies are needed to fully characterize its pharmacological profile.
-
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume